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Compound of Interest

Compound Name: 2,6-Heptanedione

Cat. No.: B080457

Introduction

2,6-Heptanedione (CAS No: 13505-34-5), also known as heptane-2,6-dione, is a diketone
used in organic synthesis and by the pharmaceutical industry.[1] Given its chemical properties
and potential hazards, a comprehensive understanding of safety and handling protocols is
crucial for researchers, scientists, and drug development professionals. This guide provides an
in-depth overview of the necessary precautions, summarizing key data, and outlining standard
operating procedures to ensure a safe laboratory environment.

Hazard Identification and Classification

2,6-Heptanedione is classified as a hazardous chemical. All personnel handling this substance
must be familiar with its potential risks. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the following hazard information.[2]

GHS Pictogram:

walt text

Signal Word:Warning[2]

Table 1: GHS Hazard Statements for 2,6-Heptanedione
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Hazard Class Hazard Statement Reference

Skin Corrosion/Irritation

H315: Causes skin irritation [2]
(Category 2)
Serious Eye Damage/Eye H319: Causes serious eye 2]
Irritation (Category 2A) irritation

Specific Target Organ Toxicity, ]
) ] H335: May cause respiratory
Single Exposure; Respiratory o [2]
o irritation
Tract Irritation (Category 3)

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,6-Heptanedione is fundamental to its
safe handling and storage.

Table 2: Physical and Chemical Data for 2,6-
Heptanedione

Property Value Reference
CAS Number 13505-34-5 [2]
Molecular Formula C7H1202 [1][2]
Molecular Weight 128.17 g/mol [2]
Appearance White crystals; Solid [1112][3]
Melting Point 33-34 °C [1][3]
Boiling Point 221-224 °C (at 760 mmHgQ) [11[3]

B Soluble in benzene, ether,
Solubility [1][3]
ethanol, and water.

Density 0.9399 g/cm? (at 37 °C) [11[3]

Exposure Controls and Personal Protection
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To minimize exposure risk, a combination of engineering controls and personal protective
equipment (PPE) is mandatory.

Engineering Controls:

e Ventilation: Handle 2,6-Heptanedione in a well-ventilated area. For procedures that may
generate dust or vapors, a certified chemical fume hood is required.[4][5]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[6]

Personal Protective Equipment (PPE): The selection of PPE depends on the specific laboratory
procedure and the potential for exposure.

Table 3: Recommended Personal Protective Equipment

Situation Required PPE

- Safety glasses with side shields or chemical
Routine Handling (Small Quantities) splash goggles.[7] - Chemical-resistant gloves

(e.g., nitrile).[5] - Laboratory coat.

) . ) - Chemical splash goggles and a face shield.[7]
Handling Larger Quantities or Potential for ) ) )
o - Chemical-resistant gloves.[5] - Chemical-
Splash/Aerosolization )
resistant apron or coveralls over a lab coat.

- Full-face respirator if dust or vapors are
Spill CI generated.[5] - Heavy-duty chemical-resistant
pill Cleanup _ _
gloves. - Chemical-resistant boots and

coveralls.

Experimental Protocols: Standard Operating
Procedures

Adherence to standardized protocols is essential for the safe handling, use, and disposal of
2,6-Heptanedione.

Protocol 1: General Handling and Use
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o Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure the work area is
clean and uncluttered. Confirm that all necessary PPE is available and in good condition.

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood or a ventilated enclosure to prevent inhalation of dust.[4]

e Heating: When heating is required, be aware that this is a solid with a low melting point. Use
appropriate heating methods (e.g., water bath, heating mantle) and monitor the process.

e Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[6] Decontaminate all equipment and the work area.

o Storage: Store 2,6-Heptanedione in a tightly closed container in a cool, dry, and well-
ventilated area.[5] Keep it away from incompatible materials such as strong oxidizing agents.

[8]

Protocol 2: Spill Response and Cleanup

o Immediate Actions: Alert personnel in the immediate area and evacuate if necessary.
Remove all sources of ignition.[5]

o Assess the Spill: Determine the extent of the spill and whether it is safe to clean up with
available resources. For large spills, contact the institution's environmental health and safety
department.

e Containment & Cleanup:

[¢]

Wear appropriate PPE as outlined in Table 3.

[e]

For solid spills, carefully sweep up the material to avoid creating dust.[9]

[e]

For molten spills, allow the material to cool and solidify before cleanup.

o

Use an inert absorbent material (e.g., sand, vermiculite) to absorb any liquid.[9]

Collect all contaminated materials into a suitable, labeled, and sealed container for

[¢]

hazardous waste disposal.[5]
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o Decontamination: Clean the spill area thoroughly with soap and water once the bulk of the
material has been removed.

Protocol 3: Waste Disposal

o Waste Collection: Collect all waste containing 2,6-Heptanedione, including contaminated
PPE and cleanup materials, in a designated and properly labeled hazardous waste
container.

o Disposal: All chemical waste must be disposed of through a licensed chemical destruction
facility or in accordance with local, state, and federal regulations.[5][6] Do not discharge to
sewer systems.[5] Contaminated packaging should be triple-rinsed and disposed of as
hazardous waste.[5]

Visual Workflow and Logic Diagrams

To further clarify the safety procedures, the following diagrams illustrate key workflows.
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Caption: A workflow diagram for the safe handling of 2,6-Heptanedione.
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Exposure to 2,6-Heptanedione Occurs

¥

What is the
route of exposure?

\/

Skin Eyes Inhalation Ingestion

SKIN CONTACT: EYE CONTACT: INHALATION: INGESTION:
- Take off contaminated clothing. - Rinse cautiously with water for several minutes. - Remove person to fresh air. - Rinse mouth.

- Wash skin with plenty of soap and water. - Remove contact lenses, if present and easy to do. - Keep at rest in a position comfortable for breathing. - Do NOT induce vomiting.
- If irritation occurs, get medical advice. - If eye irritation persists, get medical advice. - Call a POISON CENTER or doctor if you feel unwell. - Call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: A decision tree for first aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080457#safety-and-handling-precautions-for-2-6-
heptanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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